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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical overview of the seminal discovery of
buckminsterfullerene (C60), a pivotal moment that opened the door to the field of
nanotechnology. We will explore the experimental protocols, present the key data, and illustrate
the logical progression that led to the identification of this novel carbon allotrope.

The Genesis of Discovery: An Astrophysical Quest

The journey to C60 began with an astrophysical question. Professor Harold Kroto of the
University of Sussex was studying the formation of long-chain carbon molecules, known as
polyynes, which he believed were formed in the atmospheres of carbon-rich red giant stars and
could be responsible for unidentified interstellar absorption lines.[1][2][3] To test this hypothesis,
Kroto required a method to simulate the high-temperature conditions of a star's atmosphere.[1]

[3]

This led him to the laboratory of Richard Smalley and Robert Curl at Rice University in
September 1985.[4] Smalley's group had developed a sophisticated apparatus, the AP2, which
used a laser to vaporize materials and study the resulting atomic clusters.[1][5] The
collaboration, which included graduate students James Heath, Sean O'Brien, and Yuan Liu,
initially aimed to create and study the long carbon chains Kroto was interested in.[1][6]
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The Pivotal Experiment: Laser Vaporization of
Graphite

The experiments were conducted over a frantic ten-day period.[6] The team used Smalley's
laser vaporization cluster beam apparatus to ablate a graphite target, and a time-of-flight (TOF)
mass spectrometer to analyze the resulting carbon clusters.[7]

Experimental Protocol

The methodology involved a precise sequence of events designed to create, cool, and analyze
carbon clusters in the gas phase.[7][8]

» Vaporization: A rotating solid graphite disk was irradiated by a focused, pulsed Nd:YAG laser
(second harmonic, 532 nm) with a pulse energy of approximately 30 mJ.[7] This intense
laser pulse created a hot plasma of carbon atoms and ions at temperatures reaching tens of
thousands of degrees.[6]

» Nucleation & Cooling: A precisely timed, high-density pulse of helium gas was passed over
the graphite target concurrently with the laser pulse.[7] This inert gas stream cooled the
carbon plasma, promoting the condensation and nucleation of carbon atoms into clusters of
various sizes (Cn).[6][7]

e Supersonic Expansion: The mixture of helium and carbon clusters was then expanded into a
vacuum chamber. This supersonic expansion further cooled the clusters to very low
temperatures.[7]

o Photoionization: The neutral carbon clusters were ionized by a synchronized pulse from an
excimer laser as they traveled through the molecular beam.[7]

» Mass Detection: The newly formed ions were then detected and analyzed by a time-of-flight
mass spectrometer, which separates them based on their mass-to-charge ratio.[7]

Experimental Workflow Diagram
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Experimental Workflow for C60 Discovery
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Logical Path to the C60 Structure

Initial Goal:
Simulate stellar chemistry to
produce long carbon chains.

:

Experiment:
Laser vaporization of graphite
in a helium atmosphere.

:

Observation:
Anomalously intense peak at C60
in the mass spectrum.

i

Inference:
The C60 molecule possesses
exceptional stability.

!

Problem:
A planar graphitic sheet would
be highly reactive due to
‘dangling bonds'.

Hypothesis:

C60 must be a closed cage
to eliminate reactive edges.

Structural Proposal:
A truncated icosahedron (soccer ball)
with 20 hexagons and 12 pentagons
satisfies all valencies.

Conclusion:
The structure is named

'‘Buckminsterfullerene' after
architect Buckminster Fuller.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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